Cas no 7783-96-2 (Silver Iodide)

• Product Name: Silver Iodide
• CAS No: 7783-96-2
• MF: AgI
• MW: 234.772674560547
• MDL: MFCD00003412
• CID: 47848
• PubChem ID: 24852262
• Update Time: 2025-10-25

Silver Iodide Chemical and Physical Properties

Names and Identifiers

• Silver iodide
• SILVER(I) IODIDE
• colloidalsilveriodide
• neosiluol
• neosilvol
• Silver iodide (AgI)
• silver(1+)iodide
• silveriodide,colloidal
• silvermonoiodide
• Silveriodideyellowpowder
• SILVER IODIDE PURE
• SilverIodide(Lab)
• SILVER IODIDE REAGENT
• AgI
• Iodosilver
• Silveriodide (8CI)
• Silver monoiodide
• Silver(1+) iodide
• Colloidal silver iodide
• iodanylsilver
• silver iodide (metals basis)
• Silver iodide, 99%, pure
• Silver iodide, 99%
• Silver iodide, Premion(R)
• MSFPLIAKTHOCQP-UHFFFAOYSA-M
• Silver iodide (Ag129I)(8CI,9CI)
• Silver iod
• UNII-81M6Z3D1XE
• Silver iodide, 99.999% trace metals basis
• Iodure d'argent
• iodeto de prata
• CCRIS 8490
• 81M6Z3D1XE
• AKOS024438108
• ioduro d'argento
• EC 232-038-0
• 7783-96-2
• DTXSID0064836
• CS-0031739
• Silver iodide, Premion?, 99.999% (metals basis)
• A839238
• Q19052
• EINECS 232-038-0
• AG129I
• yoduro de plata
• HSDB 2930
• FT-0657453
• HY-W019930
• Silver Iodide

• MDL： MFCD00003412
• Inchi： 1S/Ag.HI/h;1H/q+1;/p-1
• InChI Key： MSFPLIAKTHOCQP-UHFFFAOYSA-M
• SMILES： I[Ag]

Computed Properties

• Exact Mass: 233.81000
• Monoisotopic Mass: 233.81
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow crystalline substance. Yes α Type and β Type II. α Type II: bright yellow hexagonal crystal, odourless
• Density: 5.68 g/mL at 25 °C(lit.)
• Melting Point: 557 ºC
• Boiling Point: 1506 ºC
• Flash Point: °C
• Solubility: Soluble in alkali cyanides and iodides. Insoluble in water, acids and ammonium carbonate.
• Water Partition Coefficient: 0.03 mg/L
• Stability/Shelf Life: Stability Light-sensitive. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 0.88570
• Merck: 14,8516
• Sensitiveness: Light Sensitive
• Solubility: 0.03 mg/L

Silver Iodide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8
• RTECS：VW4450000
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• HazardClass：9
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid light.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Silver Iodide

Silver Iodide (CAS No. 7783-96-2): An Overview of Its Properties, Applications, and Recent Research

Silver iodide (AgI) is a chemical compound with the molecular formula AgI. It is a yellow to white solid that is insoluble in water but soluble in ammonia and potassium iodide solutions. Silver iodide has a wide range of applications, from photography to cloud seeding, and its unique properties have made it a subject of extensive research in various scientific fields.

The crystal structure of silver iodide is cubic, with a lattice parameter of approximately 6.49 Å. This structure is crucial for its physical and chemical properties. Silver iodide exists in two polymorphic forms: α-AgI and β-AgI. The α-form is stable at room temperature and has a cubic structure, while the β-form, which is stable at higher temperatures, has a hexagonal structure. The transition between these forms occurs at around 146°C.

One of the most notable applications of silver iodide is in cloud seeding, a technique used to enhance precipitation. When silver iodide particles are introduced into clouds, they act as ice nuclei, promoting the formation of ice crystals. This process can lead to increased rainfall, making silver iodide an essential tool in water management and agriculture. Recent studies have focused on optimizing the size and distribution of silver iodide particles to maximize their effectiveness in cloud seeding.

In the field of photography, silver iodide has been used as a component in photographic emulsions. Its sensitivity to light makes it suitable for capturing images on film. However, with the advent of digital photography, the use of silver iodide in this application has declined. Nonetheless, it remains an important material for historical and artistic purposes.

Recent research has explored the potential of silver iodide in catalysis and environmental remediation. Studies have shown that silver iodide can be used as an effective catalyst for various chemical reactions, including the reduction of nitro compounds and the oxidation of alcohols. Additionally, silver iodide has been investigated for its ability to remove heavy metals from water, making it a promising material for water treatment applications.

The optical properties of silver iodide have also attracted attention. Its ability to absorb light in the visible and near-infrared regions makes it useful in optical devices and sensors. Researchers have developed thin films and nanoparticles of silver iodide to enhance their optical performance. These materials have potential applications in photovoltaic cells and optical communication systems.

From a safety perspective, silver iodide is generally considered safe when handled properly. However, it can cause irritation if it comes into contact with skin or eyes. Proper protective equipment should be used when handling this compound to ensure safety.

In conclusion, silver iodide (CAS No. 7783-96-2) is a versatile compound with a rich history and promising future applications. Its unique properties make it valuable in various fields, from cloud seeding and photography to catalysis and environmental remediation. Ongoing research continues to uncover new possibilities for this fascinating material.